Cas no 915370-15-9 (1-Piperidinecarboxylic acid, 4-(4-formyl-1H-1,2,3-triazol-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(4-formyl-1H-1,2,3-triazol-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 915370-15-9
• MF: C₁₃H₂₀N₄O₃
• MW: 280.322902679443
• MDL: MFCD13184698
• CID: 832710
• PubChem ID: 73013691
• Update Time: 2025-06-12

1-Piperidinecarboxylic acid, 4-(4-formyl-1H-1,2,3-triazol-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(4-forMyl-1H-1,2,3-triazol-1-yl)-, 1,1-diMethylethyl ester
• 2-Methyl-2-propanyl 4-(4-formyl-1H-1,2,3-triazol-1-yl)-1-piperidi necarboxylate
• tert-butyl 4-(4-formyl-1h-1,2,3-triazol-1-yl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid,4-(4-formyl-1H-1,2,3-triazol-1-yl)-,1,1-dimethylethyl ester
• 1,1-Dimethylethyl 4-(4-formyl-1H-1,2,3-triazol-1-yl)-1-piperidinecarboxylate (ACI)
• AKOS037649979
• CS-14001
• tert-butyl 4-(4-formyltriazol-1-yl)piperidine-1-carboxylate
• 4-(4-formyl-1H-1,2,3-triazol-1-yl)-1-Piperidinecarboxylic acid 1,1-dimethylethyl ester
• EN300-4350213
• tert-butyl4-(4-formyl-1h-1,2,3-triazol-1-yl)piperidine-1-carboxylate
• DB-357475
• SCHEMBL6071289
• Z1505701998
• CS-B0250
• 915370-15-9
• 1-Piperidinecarboxylic acid, 4-(4-formyl-1H-1,2,3-triazol-1-yl)-, 1,1-dimethylethyl ester

• MDL： MFCD13184698
• Inchi： 1S/C13H20N4O3/c1-13(2,3)20-12(19)16-6-4-11(5-7-16)17-8-10(9-18)14-15-17/h8-9,11H,4-7H2,1-3H3
• InChI Key： FHKWIQQVFYABSA-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2CCN(C(OC(C)(C)C)=O)CC2)N=N1

Computed Properties

• Exact Mass: 280.15354051g/mol
• Monoisotopic Mass: 280.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Piperidinecarboxylic acid, 4-(4-formyl-1H-1,2,3-triazol-1-yl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of 1-Piperidinecarboxylic acid, 4-(4-formyl-1H-1,2,3-triazol-1-yl)-, 1,1-dimethylethyl ester (CAS: 915370-15-9)

The compound 1-Piperidinecarboxylic acid, 4-(4-formyl-1H-1,2,3-triazol-1-yl)-, 1,1-dimethylethyl ester (CAS: 915370-15-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of this compound as a versatile intermediate in the synthesis of novel heterocyclic compounds. The presence of both a formyl group and a triazole moiety in its structure makes it a valuable building block for click chemistry applications, particularly in the development of targeted drug delivery systems and bioconjugation strategies. Researchers have successfully utilized this compound in the synthesis of various pharmacologically active molecules, demonstrating its broad utility in medicinal chemistry.

In terms of biological activity, preliminary investigations have shown that derivatives of 1-Piperidinecarboxylic acid, 4-(4-formyl-1H-1,2,3-triazol-1-yl)-, 1,1-dimethylethyl ester exhibit promising inhibitory effects against several enzymatic targets. Notably, these compounds have demonstrated activity against kinases and proteases that are implicated in various disease pathways, suggesting potential applications in oncology and inflammatory disorders. The exact mechanism of action is currently under investigation, with several research groups focusing on structure-activity relationship studies to optimize the pharmacological profile of these compounds.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes for the production of 915370-15-9. Novel catalytic methods have been reported that significantly improve the yield and purity of the compound, addressing previous challenges in its large-scale synthesis. These developments are particularly important as they pave the way for more extensive biological evaluation and potential clinical translation of derivatives based on this scaffold.

The pharmaceutical industry has shown growing interest in this compound class, with several patent applications filed in recent years covering various derivatives and their therapeutic uses. This commercial attention underscores the potential value of 1-Piperidinecarboxylic acid, 4-(4-formyl-1H-1,2,3-triazol-1-yl)-, 1,1-dimethylethyl ester as a lead structure for drug development. Industry analysts predict that this compound may serve as the foundation for a new class of small molecule therapeutics targeting currently undruggable biological pathways.

Looking forward, researchers anticipate that further exploration of this compound will yield important insights into its full therapeutic potential. Current research directions include the development of more selective derivatives, investigation of combination therapies, and exploration of novel drug delivery approaches utilizing the unique chemical properties of this scaffold. As the field progresses, 915370-15-9 and its derivatives are expected to play an increasingly important role in the development of next-generation pharmaceutical agents.